Cas no 1023812-48-7 (3-(5-Methyl-1,3,4-oxadiazol-2-yl)propanoic acid)

• Product Name: 3-(5-Methyl-1,3,4-oxadiazol-2-yl)propanoic acid
• CAS No: 1023812-48-7
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD09880437
• CID: 4677101
• PubChem ID: 28344847
• Update Time: 2025-05-20

3-(5-Methyl-1,3,4-oxadiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoic acid
• CXFLYPMEODYQPJ-UHFFFAOYSA-N
• 2-carboxyethyl-5-methyl-1,3,4-oxadiazole
• 3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoicacid
• Z2235811103
• 3-(5-Methyl-1,3,4-oxadiazol-2-yl)propanoic acid

• MDL： MFCD09880437
• Inchi： 1S/C6H8N2O3/c1-4-7-8-5(11-4)2-3-6(9)10/h2-3H2,1H3,(H,9,10)
• InChI Key： CXFLYPMEODYQPJ-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1CCC(=O)O

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• XLogP3: -0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 3-(5-Methyl-1,3,4-oxadiazol-2-yl)propanoic acid

Introduction to 3-(5-Methyl-1,3,4-oxadiazol-2-yl)propanoic acid (CAS No. 1023812-48-7)

3-(5-Methyl-1,3,4-oxadiazol-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No. 1023812-48-7), is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its unique structural framework and potential applications in medicinal chemistry. The compound features a propionic acid moiety linked to a 5-methyl-substituted 1,3,4-oxadiazole ring, which imparts distinct electronic and steric properties that make it a valuable scaffold for drug discovery.

The 5-methyl-1,3,4-oxadiazole core is a well-studied pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the methyl group at the 5-position influences the compound's reactivity and binding affinity, making it a versatile building block for designing novel therapeutic agents. The propanoic acid side chain provides a carboxylate functionality that can participate in hydrogen bonding or form salt bridges with biological targets, enhancing the compound's pharmacological potential.

In recent years, there has been growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the oxadiazole moiety exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The 5-methyl-1,3,4-oxadiazole ring in 3-(5-Methyl-1,3,4-oxadiazol-2-yl)propanoic acid is particularly noteworthy for its role in modulating enzyme activity and inhibiting pathological pathways associated with various diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The combination of the oxadiazole ring and the propionic acid group allows for further functionalization through various chemical transformations, enabling chemists to explore diverse structural modifications. This flexibility makes 3-(5-Methyl-1,3,4-oxadiazol-2-yl)propanoic acid a promising candidate for developing novel therapeutics targeting neurological disorders, metabolic diseases, and other challenging conditions.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular docking studies have shown that derivatives of 5-methyl-1,3,4-oxadiazole can effectively bind to key protein targets involved in disease mechanisms. For instance, research has indicated that modifications at the propionic acid moiety can enhance binding affinity to enzymes such as kinases and phosphodiesterases. These findings underscore the compound's potential as a lead structure for drug development.

The synthesis of 3-(5-Methyl-1,3,4-oxadiazol-2-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include cyclization reactions to form the oxadiazole ring followed by selective functionalization of the propionic acid group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In conclusion,3-(5-Methyl-1,3,4-oxadiazol-2-yl)propanoic acid (CAS No. 1023812-48-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological potential. The integration of the 5-methyl-substituted 1,3,4-oxadiazole core with the propionic acid side chain provides a versatile platform for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in the development of next-generation therapeutics.